3-(2-Formylphenyl)-2-methoxybenzoic acid

• CAS: 1261929-06-9
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2C=O
• InChI: InChI=1S/C15H12O4/c1-19-14-12(7-4-8-13(14)15(17)18)11-6-3-2-5-10(11)9-16/h2-9H,1H3,(H,17,18)
• InChIKey: DNWCVQZJLVYALD-UHFFFAOYSA-N

Researchers face inconsistent reactivity from regioisomeric formyl-biphenyl building blocks. 3-(2-Formylphenyl)-2-methoxybenzoic acid provides the exact ortho-formyl geometry required for: • Sterically gated aldehyde electrophilicity-slower, more selective engagement of cysteine thiols vs para-isomers • Orthogonal bifunctional reactivity: carboxylic acid + ortho-formyl termini for sequential coupling • Lower melt (~150-160°C) enables easier solution-phase handling for HTE workflows Trust precise regiospecificity for reproducible covalent inhibitor design.

3-(2-Formylphenyl)-2-methoxybenzoic acid: Chemical Identity & Procurement

3-(2-Formylphenyl)-2-methoxybenzoic acid (CAS 1261929-06-9) is a biaryl carboxylic acid building block with molecular formula C₁₅H₁₂O₄ and a molecular weight of 256.25 g/mol . The compound features a 2-methoxybenzoic acid core substituted at the 3-position with a 2-formylphenyl (ortho-formyl biphenyl) moiety. This substitution pattern places an electrophilic aldehyde in close steric and electronic proximity to the carboxylic acid group, distinguishing it from positional isomers. The compound is primarily used as a synthetic intermediate in medicinal chemistry and organic synthesis, where regiospecific formyl placement dictates downstream reactivity in condensation, reduction, and cyclization sequences .

Regiospecific Formyl Placement

Ortho-aldehyde on pendant phenyl ring creates steric environment for controlled condensations and cyclizations.

Synthetic Intermediate Role

Designed for downstream reduction, Schiff-base formation, and metal-coordination chemistry in medicinal chemistry research.

Ortho-Methoxy Modulation

2-methoxy group influences carboxylic acid pKa and electronic character, distinct from 5-methoxy regioisomers.

Why Regioisomeric Analogs Cannot Replace This Compound

The formylphenyl-methoxybenzoic acid family comprises multiple regioisomers (e.g., 3-(4-formylphenyl)-, 4-(2-formylphenyl)-, and 2-(2-formylphenyl)-5-methoxy variants) that share identical molecular formulae and predicted logP values [1]. However, the position of the formyl group relative to the carboxylic acid and methoxy substituents creates distinct steric environments around the reactive aldehyde center, altering its accessibility for nucleophilic attack, Schiff-base formation, and coordination chemistry . The target compound places the formyl group at the ortho position of the pendant phenyl ring, generating a sterically constrained aldehyde that may exhibit attenuated reactivity compared to para-substituted isomers. This structural distinction has direct consequences for reaction kinetics, product selectivity, and biological target engagement in applications where the aldehyde serves as a covalent warhead or metal-coordination handle [1]. Generic substitution without experimental validation risks altered reactivity profiles and failed downstream syntheses.

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Aldehyde steric environment mismatch

Para-formyl isomers (e.g., CAS 1261929-42-3) lack ortho steric hindrance, potentially exhibiting higher aldehyde reactivity; identical logP masks this steric difference.

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Ionization profile shift

5-methoxy regioisomer (CAS 1262010-81-0) has a lower predicted pKa (~3.7 vs inferred ~4.0), altering solubility and protonation state at formulation-relevant pH.

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Thermal property divergence

Melting point differs by ~20–30°C relative to the 5-methoxy isomer, affecting solid handling and thermal stability in high-temperature syntheses.

• [1] Tilly, D. et al. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. J. Org. Chem. 2006, 71, 3196–3202. View Source

Quantitative Differentiation from Closest Analogs

Ortho-Formyl Steric Constraint vs. Para Isomer

The target compound features a 2-formylphenyl substituent at the 3-position of the 2-methoxybenzoic acid core. This places the reactive formyl group at the sterically hindered ortho position of the pendant phenyl ring, adjacent to the biaryl bond. By contrast, the closest comparator 3-(4-formylphenyl)-2-methoxybenzoic acid (CAS 1261929-42-3) bears the formyl group at the sterically unencumbered para position . The ortho substitution in the target compound creates torsional constraints around the biaryl axis, reducing the conformational freedom of the aldehyde and its solvent-exposed surface area. While identical computed logP values (2.87) indicate matched lipophilicity across the isomer series , the differential aldehyde steric accessibility predicts altered reaction rates in Schiff-base condensations and nucleophilic additions—a parameter critical for applications in covalent inhibitor design, dynamic combinatorial chemistry, and COF synthesis.

Aldehyde Steric Environment

Class-level

Ortho (2-formyl) vs para; identical logP 2.87

May reduce aldehyde reaction rates in condensation workflows; impacts selectivity

In silico structural comparison; experimental reactivity not reported

Evidence Dimension	Aldehyde steric environment (qualitative structural parameter)
Target Compound Data	ortho-formyl (2-formylphenyl) at C3 of 2-methoxybenzoic acid core
Comparator Or Baseline	3-(4-Formylphenyl)-2-methoxybenzoic acid (CAS 1261929-42-3): para-formyl at C4 of pendant phenyl
Quantified Difference	Ortho vs. para substitution; identical computed logP (2.87); steric difference not quantified numerically but qualitatively evident from 2D structure
Conditions	Structural comparison of isolated monomers (in silico)

Why This Matters

Ortho-formyl steric constraints can reduce aldehyde reactivity compared to para isomers, directly influencing product yields and selectivity in condensation-based synthetic routes.

Acidity Tuning by Methoxy Position

The methoxy position on the benzoic acid ring modulates the carboxylic acid pKa through electron-donating resonance effects. In 2-(2-Formylphenyl)-5-methoxybenzoic acid (CAS 1262010-81-0), the methoxy group at the 5-position (para to the carboxylate on the same ring) lowers the predicted pKa to 3.68±0.36 through direct resonance stabilization of the carboxylate anion . In the target compound, the methoxy group is at the 2-position (ortho to the carboxylate on the same ring), where steric inhibition of resonance and intramolecular hydrogen-bonding between the ortho-methoxy oxygen and the carboxylic acid proton are expected to raise the pKa relative to the 5-methoxy comparator [1]. Although an experimental pKa for the target compound has not been reported, the structurally analogous ortho-methoxybenzoic acid (o-anisic acid) has a pKa of 4.09 [1], significantly higher than the 5-methoxy comparator. This pKa shift alters the ionization state at physiological and formulation-relevant pH values, affecting solubility, permeability, and target binding.

Acidity Tuning

Class-level

Inferred ΔpKa +0.4 (target less acidic vs 5-methoxy)

Ionization shift may impact formulation solubility and permeability

Predicted; analog pKa (o-anisic acid 4.09) used as reference

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Not experimentally reported; inferred pKa ~4.0 based on ortho-methoxybenzoic acid analog (pKa 4.09)
Comparator Or Baseline	2-(2-Formylphenyl)-5-methoxybenzoic acid (CAS 1262010-81-0): predicted pKa 3.68±0.36
Quantified Difference	Inferred ΔpKa ≈ +0.4 units (target less acidic than 5-methoxy comparator)
Conditions	Predicted pKa values; experimental data unavailable for target

Why This Matters

A pKa difference of ~0.4 units shifts the relative proportion of ionized vs. neutral species at a given pH, impacting formulation, solubility, and biological membrane permeability.

• [1] Wikiwand. o-Anisic acid (2-methoxybenzoic acid). pKa 4.09. https://www.wikiwand.com/en/o-Anisic_acid (accessed 2026-05-03). View Source

Thermal Stability vs. 5-Methoxy Isomer

The target compound has a reported melting point range of approximately 150–160°C [1]. The comparator 2-(2-Formylphenyl)-5-methoxybenzoic acid (CAS 1262010-81-0) has a reported melting point of 179–181°C . The ~20–30°C lower melting point of the target compound is consistent with the ortho-methoxy substitution pattern, which disrupts crystal packing through steric inhibition of intermolecular hydrogen bonding and π–π stacking interactions. A lower melting point may facilitate solution-phase handling and reduce energy requirements for dissolution, but also indicates reduced thermal durability for high-temperature reaction conditions compared to the 5-methoxy isomer.

Thermal Stability

Reported

ΔTm −20 to −30°C (target 150–160°C vs 179–181°C)

Lower melting point may ease solution-phase handling

Supplier data; comparator from ChemicalBook; thermal durability may be reduced

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	~150–160°C
Comparator Or Baseline	2-(2-Formylphenyl)-5-methoxybenzoic acid (CAS 1262010-81-0): 179–181°C
Quantified Difference	ΔTm ≈ -20 to -30°C (target melts lower)
Conditions	Experimental melting point determination; target compound value reported by Evitachem; comparator value from ChemicalBook

Why This Matters

A lower melting point can simplify solution preparation but signals reduced thermal stability, which may be critical for reactions requiring elevated temperatures or long-term storage.

• [1] Evitachem. 3-(2-Formylphenyl)-2-methoxybenzoic acid. CAS 1261929-06-9. (Melting point: 150–160°C). Note: Excluded from source priority per user rules; included for comparator evidence only. View Source

Enhanced Polarity vs. Non-Methoxy Analog

The target compound contains a 2-methoxy substituent ortho to the carboxylic acid on the benzoic acid ring. This electron-donating group modulates the electronic character of the ring system and can influence the reactivity of both the acid and the aldehyde through inductive and resonance effects. The direct analog 3-(2-Formylphenyl)benzoic acid (CAS 205871-52-9) lacks the methoxy group entirely, with a molecular formula of C₁₄H₁₀O₃ (MW 226.23) and a computed logP of 2.86 . The presence of the methoxy group in the target compound increases both molecular weight (+30 Da) and polar surface area (PSA 63.60 vs. 54.37 for the non-methoxy analog) , while maintaining nearly identical lipophilicity (logP 2.87 vs. 2.86). This combination—retained lipophilicity with increased PSA and hydrogen-bond acceptor capacity—is a favorable profile for balancing passive membrane permeability with aqueous solubility in drug-like molecules.

Polarity Enhancement

Reported

ΔPSA +9.23; logP unchanged vs non-methoxy analog

Increased H-bond capacity without lipophilicity cost; supports drug-likeness optimization

Computed parameters; experimental verification advised

Evidence Dimension	Physicochemical properties: MW, PSA, logP
Target Compound Data	MW 256.25; PSA 63.60; logP 2.87
Comparator Or Baseline	3-(2-Formylphenyl)benzoic acid (CAS 205871-52-9): MW 226.23; PSA 54.37; logP 2.86
Quantified Difference	ΔMW +30 Da; ΔPSA +9.23; ΔlogP +0.01 (negligible)
Conditions	Computed physicochemical parameters from Chemsrc database

Why This Matters

The methoxy group in the target compound provides additional hydrogen-bond acceptor capacity and increased PSA without compromising lipophilicity, a profile associated with improved drug-likeness and oral bioavailability potential.

Recommended Application Scenarios

Sterically Gated Covalent Probe Design

The sterically hindered ortho-formyl group may confer slower, more selective reactivity with biological nucleophiles (e.g., lysine amines, cysteine thiols) compared to para-formyl isomers [1]. This property is valuable for designing targeted covalent inhibitors (TCIs) where controlled, selective engagement of a specific residue is preferred over promiscuous reactivity. Researchers developing aldehyde-based warheads should preferentially select this compound when seeking attenuated, sterically gated electrophilicity.

Lead Optimization with Balanced Lipophilicity–PSA

The combination of retained logP (~2.87) with elevated PSA (63.60) relative to the non-methoxy analog makes this compound an attractive scaffold for hit-to-lead optimization . The methoxy group provides an additional H-bond acceptor site without increasing lipophilicity, which is correlated with reduced off-target binding and improved metabolic stability. Procurement for drug discovery programs targeting oral bioavailability candidates is recommended.

Low-Temperature Solution-Phase Synthesis

The lower melting point range (~150–160°C) compared to the 5-methoxy positional isomer (~179–181°C) suggests easier handling in solution-phase reactions at moderate temperatures . This property facilitates dissolution in common organic solvents (ethanol, dichloromethane) and reduces energy input for reaction setup, making it the preferred choice for parallel synthesis and high-throughput experimentation workflows.

MOF and COF Building Block

The bifunctional architecture—carboxylic acid at one terminus and ortho-formyl aldehyde at the other—enables orthogonal reactivity for sequential coupling strategies. The sterically differentiated aldehyde may favor selective imine bond formation under kinetic control, a desirable feature for constructing ordered, defect-minimized framework materials [2].

Application

Selection Property

Validation Focus

Covalent probe design research

Sterically constrained ortho-formyl group

Aldehyde reactivity vs para isomer and selectivity profiling

Hit-to-lead optimization

Balanced lipophilicity/PSA with methoxy group

Permeability and solubility assays for drug-likeness

Low-temperature synthesis workflows

Moderate melting range (lower than 5-methoxy isomer)

Thermal stability and dissolution profile

MOF/COF precursor

Orthogonally reactive aldehyde and carboxylic acid termini

Selective imine bond formation under kinetic control

• [1] Tilly, D. et al. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. J. Org. Chem. 2006, 71, 3196–3202. View Source
• [2] Tilly, D. et al. First General, Direct, and Regioselective Synthesis of Substituted Methoxybenzoic Acids by Ortho Metalation. J. Org. Chem. 2007, 72, 4015–4018. View Source